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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B10800353

An essential prerequisite for accurate and reproducible in vitro and in vivo studies is the correct
preparation of stock solutions. This document provides a detailed protocol for the preparation,
storage, and handling of a dimethyl sulfoxide (DMSO) stock solution of EPZ004777
hydrochloride, a potent and selective inhibitor of the histone methyltransferase DOT1L.
Adherence to this protocol will help ensure the integrity and stability of the compound for
reliable experimental results.

Physicochemical Properties and Solubility

EPZ004777 hydrochloride is a small molecule inhibitor with a molecular weight of 576.13
g/mol .[1][2] It is soluble in organic solvents such as DMSO.[1][3] For optimal results, it is highly
recommended to use fresh, anhydrous DMSO, as the solvent is hygroscopic and absorbed
moisture can significantly reduce the solubility of the compound.[3][4][5]
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Property Value Source
Molecular Formula C28H42CIN7O4 [1112]
Molecular Weight 576.13 g/mol [1][2]
Appearance Light yellow to yellow (4]

solid/powder

Solubility in DMSO

=100 mg/mL (173.57 mM)

[2]4]

Solubility in Water

100 mg/mL (173.57 mM);

Insoluble

[4]115]

Stock Solution Preparation: Calculation Guide

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

The table below provides pre-calculated masses of EPZ004777 hydrochloride required to

prepare stock solutions of common concentrations.

Desired Stock
Concentration

Volume of DMSO

Required Mass of
EPZ004777 HCI

1mM 1mL 0.576 mg
10 mM 1mL 5.76 mg

50 mM 1mL 28.81 mg
100 mM 1mL 57.61 mg

Experimental Protocol: Step-by-Step Guide

This protocol details the steps for preparing a 10 mM stock solution of EPZ004777

hydrochloride in DMSO.

Materials and Equipment:
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 EPZ004777 hydrochloride powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

e Analytical balance

» Pipettes and sterile tips

» Vortex mixer

» Ultrasonic water bath (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Acclimatization: Before opening, allow the vial of EPZ004777 hydrochloride powder to
equilibrate to room temperature for at least one hour.[1] This prevents condensation of
moisture on the compound.

e Weighing: On an analytical balance, accurately weigh the desired amount of EPZ004777
hydrochloride powder (e.g., 5.76 mg for a 1 mL of 10 mM solution) and place it into a sterile
microcentrifuge tube.

o Dissolving: Add the calculated volume of fresh, anhydrous DMSO to the tube containing the
compound.

 Aiding Dissolution: To ensure the compound dissolves completely, perform the following
steps:

o Vortex the tube for 1-2 minutes.

o If particles are still visible, gently warm the tube at 37°C for 10 minutes and/or place it in
an ultrasonic bath for a few minutes.[3][6][7]
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o Visually inspect the solution to ensure there is no undissolved particulate matter. The
solution should be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[3][5]

o Storage: Store the aliquoted stock solutions under the appropriate conditions as detailed
below.

Storage and Stability

Proper storage is critical to maintaining the activity of the EPZ004777 hydrochloride stock
solution.

o Short-term Storage: For use within one month, store the DMSO stock solution at -20°C.[4][5]

» Long-term Storage: For storage longer than one month, it is recommended to store the
solution at -80°C, where it can be stable for up to 6 months or longer.[4][5]

Always protect the compound and its solutions from light and moisture.[4]

Safety Precautions

Standard laboratory safety practices should be followed. Wear appropriate personal protective
equipment, including a lab coat, gloves, and safety glasses, when handling the compound and
DMSO. Handle the chemical in a well-ventilated area.

Experimental Workflow
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Stock Solution Preparation Workflow

1. Weigh EPZ004777 HCI

alculate Volume

2. Add Anhydrous DMSO

nsure Homogeneity

3. Aid Dissolution
(Vortex / Sonicate / Warm)

Avoid Freeze-Thaw

4. Aliquot into Single-Use Vials

Protect from Light

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing EPZ004777 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare EPZ004777 hydrochloride stock
solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800353#how-to-prepare-epz004777-

hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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